4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine

• IUPAC Name: 4-methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C12H14Cl3NO2S/c1-8-4-6-16(7-5-8)19(17,18)10-3-2-9(13)11(14)12(10)15/h2-3,8H,4-7H2,1H3
• InChI Key: DPAVGIUAYPZUPF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C(=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C12H14Cl3NO2S
• Molecular Weight: 342.7 g/mol

Description

4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine is an organic compound characterized by a piperidine ring substituted with a 4-methyl group and a 2,3,4-trichlorophenylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine typically involves the reaction of 4-methylpiperidine with 2,3,4-trichlorobenzenesulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of sulfide derivatives.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine involves its interaction with specific molecular targets. The compound may act by inhibiting certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• 4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpyrrolidine
• 4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylmorpholine

Comparison: Compared to its analogs, 4-Methyl-1-(2,3,4-trichlorophenyl)sulfonylpiperidine is unique due to its specific substitution pattern on the piperidine ring. This structural difference can influence its chemical reactivity, biological activity, and potential applications. For instance, the presence of the piperidine ring may confer different pharmacokinetic properties compared to the pyrrolidine or morpholine analogs.